Cas no 1336410-17-3 (2-(2R)-2-aminopropylbenzene-1,4-diol)
1336410-17-3 structure
Product Name:2-(2R)-2-aminopropylbenzene-1,4-diol
CAS No:1336410-17-3
MF:C9H13NO2
MW:167.205022573471
CID:6559669
PubChem ID:130691297
Update Time:2024-01-13
2-(2R)-2-aminopropylbenzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2R)-2-aminopropylbenzene-1,4-diol
- 2-[(2R)-2-aminopropyl]benzene-1,4-diol
- 1336410-17-3
- EN300-1870084
-
- Inchi: 1S/C9H13NO2/c1-6(10)4-7-5-8(11)2-3-9(7)12/h2-3,5-6,11-12H,4,10H2,1H3/t6-/m1/s1
- InChI Key: TYWAQPHUBWNPMP-ZCFIWIBFSA-N
- SMILES: OC1C=CC(=CC=1C[C@@H](C)N)O
Computed Properties
- Exact Mass: 167.094628657g/mol
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.5Ų
2-(2R)-2-aminopropylbenzene-1,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870084-0.05g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 0.05g |
$1549.0 | 2023-09-18 | ||
| Enamine | EN300-1870084-0.1g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 0.1g |
$1623.0 | 2023-09-18 | ||
| Enamine | EN300-1870084-0.25g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 0.25g |
$1696.0 | 2023-09-18 | ||
| Enamine | EN300-1870084-0.5g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 0.5g |
$1770.0 | 2023-09-18 | ||
| Enamine | EN300-1870084-1.0g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 1g |
$1844.0 | 2023-06-02 | ||
| Enamine | EN300-1870084-2.5g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 2.5g |
$3611.0 | 2023-09-18 | ||
| Enamine | EN300-1870084-5.0g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 5g |
$5345.0 | 2023-06-02 | ||
| Enamine | EN300-1870084-10.0g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 10g |
$7927.0 | 2023-06-02 | ||
| Enamine | EN300-1870084-1g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 1g |
$1844.0 | 2023-09-18 | ||
| Enamine | EN300-1870084-5g |
2-[(2R)-2-aminopropyl]benzene-1,4-diol |
1336410-17-3 | 5g |
$5345.0 | 2023-09-18 |
2-(2R)-2-aminopropylbenzene-1,4-diol Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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